2-Oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylic acid

• CAS No.: 90745-58-7
• Molecular Formula: C5H2F3NO3S
• Molecular Weight: 213.14 g/mol
• IUPAC Name: 2-oxo-4-(trifluoromethyl)-3H-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C5H2F3NO3S/c6-5(7,8)2-1(3(10)11)13-4(12)9-2/h(H,9,12)(H,10,11)
• InChI Key: QIBXJGHWXGDZTK-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(NC(=O)S1)C(F)(F)F)C(=O)O

Description

2-Oxo-4-(trifluoromethyl)-2,3-dihydro-1,3-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C5H2F3NO3S and its molecular weight is 213.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2,3-dihydro-2-oxo-4-(trifluoromethyl)-5-thiazolecarboxylic acid (Bionet Research, 2.0 g) in THF (20 mL) was added a solution of lithium hydroxide (0.696 g) in water (20 mL). The mixture was stirred at 50° C. for 72 h, cooled to room temperature and filtered. The filtrate was washed with ethyl acetate (10 mL), acidified to pH 3 using dilute hydrochloric acid and extracted with ethyl acetate (2×25 mL). The combined organic extractions were washed with water (2×50 mL), saturated brine solution, dried (Na2SO4), filtered and concentrated in vacuo to give the subtitle compound as a colourless solid (1.583 g).